3-(Boc-amino)-4,5-dimethyl-1H-pyrazole

• IUPAC Name: tert-butyl N-(4,5-dimethyl-1H-pyrazol-3-yl)carbamate
• InChI: InChI=1S/C10H17N3O2/c1-6-7(2)12-13-8(6)11-9(14)15-10(3,4)5/h1-5H3,(H2,11,12,13,14)
• InChI Key: KQPPPGWIAJAPHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NN=C1NC(=O)OC(C)(C)C)C
• Molecular Formula: C10H17N3O2
• DSSTOX Substance ID: DTXSID601146899
• Molecular Weight: 211.26 g/mol
• CAS RN: 1311254-41-7

Description

The compound “3-(Boc-amino)-4,5-dimethyl-1H-pyrazole” likely contains a Boc-protected amino group. Boc, or tert-butyl carbamate, is a protecting group used in organic synthesis. It’s often used to protect an amino function during the synthesis of multifunctional targets.

Synthesis Analysis

The formation of Boc-protected amines and amino acids is usually conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O. Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used.

Chemical Reactions Analysis

Boc groups are stable towards most nucleophiles and bases. They can be cleaved under anhydrous acidic conditions.

Scientific Research Applications

The Boc (tert-butoxycarbonyl) group is a common protecting group used in organic synthesis. It’s often used to protect amines during chemical reactions. Here are some general applications of Boc-amino compounds:

• Peptide Synthesis

  • Boc-amino compounds are widely used in peptide synthesis. The Boc group protects the amino function during the synthesis process, and can be removed under mild acidic conditions.
  • The Boc group is stable under conditions that would cleave other protecting groups, such as catalytic hydrogenolysis.
  • The use of Boc-amino compounds in peptide synthesis has been well-documented.

• Synthesis of Multifunctional Targets

  • Protecting groups like Boc play a pivotal role in the synthesis of multifunctional targets.
  • Dual protection of amines and amides with Boc groups has been highlighted in various syntheses.
  • The synthesis, properties, and applications of products containing one or two Boc groups have been reviewed.

• Green Chemistry

  • There’s an increasing interest in more eco-friendly practical approaches for pharmaceutical and fine chemical syntheses.
  • A green and eco-friendly route for the almost quantitative Boc protection of a large variety of aliphatic and aromatic amines, amino acids, and amino alcohols has been reported.
  • This protocol does not require any water quenches, solvent separations, and purification steps, such as recrystallization and column chromatography.

Future Directions

The use of Boc groups in the protection of amines continues to be an important area of study in organic synthesis. Future research may focus on developing more efficient methods for the formation and removal of Boc groups, as well as exploring their use in the synthesis of complex organic molecules.